![molecular formula C18H19F2N3O B1248656 trans-(1S,2R)-sedaxane CAS No. 599197-38-3](/img/structure/B1248656.png)
trans-(1S,2R)-sedaxane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Trans-(1S,2R)-sedaxane is an N-{2-[1,1'-bi(cyclopropyl)-2-yl]phenyl}-3-(difluoromethyl)-1-methyl-1pyrazole-4-carboxamide that is the trans-(1S,2R)-diastereomer of sedaxane. It is an enantiomer of a trans-(1R,2S)-sedaxane.
Scientific Research Applications
1. Bioinspired Synthesis
trans-(1S,2R)-sedaxane has been used in bioinspired synthesis processes. A study by Tyagi et al. (2015) detailed the synthesis of a sedaxane metabolite using catalytic vanadyl acetylacetonate and molecular oxygen. This method demonstrated a diastereoselective Nishiyama cyclopropanation for assembling the inner cyclopropyl ring with trans geometry (Tyagi et al., 2015).
2. Fungicidal Properties
Sedaxane has shown promise as a broad-spectrum fungicide. Research by Zeun et al. (2013) highlighted its effectiveness in controlling seed- and soil-borne diseases across a variety of crops. It functions by inhibiting respiration in fungal mitochondria, showcasing efficacy against multiple fungi including Ustilago nuda and Rhizoctonia solani (Zeun et al., 2013).
3. Agricultural Impact
Shkliarevskyi et al. (2019) explored the effects of sedaxane on corn seedlings under salt stress. They found that sedaxane treatment can enhance the growth and biomass accumulation in seedlings, suggesting its potential in improving crop resilience to environmental stressors (Shkliarevskyi et al., 2019).
4. Plant Growth Enhancement
A study by Dal Cortivo et al. (2017) reported biostimulant effects of seed-applied sedaxane in maize seedlings. The research indicated that sedaxane can facilitate root establishment and intensify nitrogen and phenylpropanoid metabolism in young maize plants (Dal Cortivo et al., 2017).
properties
CAS RN |
599197-38-3 |
---|---|
Molecular Formula |
C18H19F2N3O |
Molecular Weight |
331.4 g/mol |
IUPAC Name |
N-[2-[(1R,2S)-2-cyclopropylcyclopropyl]phenyl]-3-(difluoromethyl)-1-methylpyrazole-4-carboxamide |
InChI |
InChI=1S/C18H19F2N3O/c1-23-9-14(16(22-23)17(19)20)18(24)21-15-5-3-2-4-11(15)13-8-12(13)10-6-7-10/h2-5,9-10,12-13,17H,6-8H2,1H3,(H,21,24)/t12-,13-/m0/s1 |
InChI Key |
XQJQCBDIXRIYRP-STQMWFEESA-N |
Isomeric SMILES |
CN1C=C(C(=N1)C(F)F)C(=O)NC2=CC=CC=C2[C@@H]3C[C@H]3C4CC4 |
SMILES |
CN1C=C(C(=N1)C(F)F)C(=O)NC2=CC=CC=C2C3CC3C4CC4 |
Canonical SMILES |
CN1C=C(C(=N1)C(F)F)C(=O)NC2=CC=CC=C2C3CC3C4CC4 |
Pictograms |
Environmental Hazard |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.